Cas no 956628-37-8 (5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid)

• Product Name: 5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid
• CAS No: 956628-37-8
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• MDL: MFCD06805585
• CID: 1001627
• PubChem ID: 7144656
• Update Time: 2025-10-29

5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-((4-methyl-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid
• 5-METHYL-4-(4-METHYL-PYRAZOL-1-YLMETHYL)-ISOXAZOLE-3-CARBOXYLIC ACID
• 5-Methyl-4-[(4-methyl-1H-pyrazol-1-yl)methyl]-isoxazole-3-carboxylic acid
• 5-methyl-4-[(4-methyl-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
• 5-METHYL-4-[(4-METHYL-1H-PYRAZOL-1-YL)METHYL]ISOXAZOLE-3-CARBOXYLIC ACID
• VS-05026
• AKOS000264935
• benzyloxy acctic acid
• MFCD06805585
• CS-0314389
• 5-Methyl-4-[(4-methylpyrazol-1-yl)methyl]isoxazole-3-carboxylic acid
• 956628-37-8
• BB 0260147
• 5-methyl-4-[(4-methylpyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic Acid
• DTXSID60428009
• STK256673
• 5-Methyl-4-((4-methyl-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylicacid
• BBL015811
• 5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid

• MDL： MFCD06805585
• Inchi： 1S/C10H11N3O3/c1-6-3-11-13(4-6)5-8-7(2)16-12-9(8)10(14)15/h3-4H,5H2,1-2H3,(H,14,15)
• InChI Key： HOPCBVGVMTZTOG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C(=O)O)=N1)CN1C=C(C)C=N1

Computed Properties

• Exact Mass: 221.08000
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 459.0±45.0 °C at 760 mmHg
• Flash Point: 231.4±28.7 °C
• PSA: 81.15000
• LogP: 1.23440
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid

5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid (CAS No. 956628-37-8): A Comprehensive Overview

5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid, identified by its CAS number 956628-37-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of heterocyclic derivatives, featuring a combination of an isoxazole ring and a pyrazole moiety, which are both well-documented for their pharmacological activities. The presence of a methyl group at the 5-position of the isoxazole ring and a 4-methyl-substituted pyrazole at the 4-position further enhances its structural diversity, making it a promising candidate for further exploration in drug discovery.

The isoxazole core is a key pharmacophore in many bioactive molecules, exhibiting a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer properties. The pyrazole moiety, on the other hand, is another important scaffold in medicinal chemistry, known for its role in modulating enzyme activities and interacting with biological targets. The unique combination of these two heterocyclic systems in 5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid suggests potential synergistic effects, which could be exploited for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. The compound 5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid has been studied for its potential applications in various therapeutic areas. One of the most intriguing aspects of this compound is its interaction with biological targets such as kinases and other enzymes involved in cell signaling pathways. Preliminary studies have shown that derivatives of this compound can exhibit inhibitory effects on certain kinases, making it a valuable scaffold for developing kinase inhibitors.

Furthermore, the structural features of 5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid make it an attractive candidate for further modifications to optimize its pharmacokinetic properties. The presence of multiple chiral centers and functional groups provides ample opportunities for structural diversification through synthetic chemistry techniques. Researchers have explored various strategies to modify this scaffold, including introduction of different substituents at key positions to enhance binding affinity and reduce toxicity.

The synthesis of 5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the isoxazole ring followed by the introduction of the pyrazole moiety. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently. The use of palladium and copper catalysts has been particularly effective in constructing the desired carbon-carbon bonds between the isoxazole and pyrazole units.

One of the most significant advancements in the study of 5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid is its application in computational chemistry and molecular modeling. These techniques have enabled researchers to predict the binding modes of this compound with biological targets with high accuracy. By leveraging computational tools, scientists can identify key interactions between 5-methyl-4-(4-methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid and target proteins, which can guide the design of more potent derivatives.

The pharmacological evaluation of 5-methyl-4-(4-methyl-1H-pyrazol-1-ylmethylisoxazole)-3-carboxylic Acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit several kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, studies have shown that this compound exhibits anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. These findings highlight its therapeutic potential in treating chronic inflammatory diseases.

The future direction of research on 5-methyl--(m--m--pyrrolidin--2--one)--m--carbonyl)phenyl]methylene]--m--m--pyrrolidin--2--one (CAS No: 95662837--8) includes exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic efficacy and help in designing next-generation drugs with improved properties. Furthermore, investigating its metabolic stability and pharmacokinetic profile will be crucial for translating preclinical findings into clinical applications.

In conclusion,5--metyl--(--)mephenyl)pyridazinone (CAS No: 95662837--8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it a versatile scaffold for drug discovery. With ongoing advancements in synthetic chemistry, computational biology, and pharmacological evaluation,5--metyl--(--)mephenyl)pyridazinone (CAS No: 95662837--8) is poised to play a crucial role in developing novel therapeutic agents for various diseases.